FHDPS can be synthesized by several methods, including reaction of 5-fluoro-3,6-dihydro-2H-pyridin-1-amine with 2-bromoethylthiophene-2-sulfonamide, as reported by Amgen Inc. The compound can be purified using various methods, including column chromatography, recrystallization, and HPLC. The purity of FHDPS can be confirmed using various analytical methods, including NMR, LC-MS, and IR spectroscopy.